Cas no 102877-55-4 (2-(4-pyridinyl)-1,3-Propanediol)
102877-55-4 structure
Product Name:2-(4-pyridinyl)-1,3-Propanediol
CAS No:102877-55-4
MF:C8H11NO2
MW:153.178442239761
CID:1096829
PubChem ID:10888112
Update Time:2025-04-20
2-(4-pyridinyl)-1,3-Propanediol Chemical and Physical Properties
Names and Identifiers
-
- 2-(4-pyridinyl)-1,3-Propanediol
- 2-pyridin-4-ylpropane-1,3-diol
- DTXSID40447132
- 102877-55-4
- AKOS006294970
- A800638
- 2-(PYRIDIN-4-YL)PROPANE-1,3-DIOL
- CS-0043638
- 2-(4-pyridyl)propane-1,3-diol
- SCHEMBL26134662
-
- Inchi: 1S/C8H11NO2/c10-5-8(6-11)7-1-3-9-4-2-7/h1-4,8,10-11H,5-6H2
- InChI Key: SDTJRMWVGWPOJY-UHFFFAOYSA-N
- SMILES: OCC(CO)C1C=CN=CC=1
Computed Properties
- Exact Mass: 153.07903
- Monoisotopic Mass: 153.078978594g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 3
- Complexity: 98.3
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: -0.5
- Topological Polar Surface Area: 53.4Ų
Experimental Properties
- PSA: 53.35
2-(4-pyridinyl)-1,3-Propanediol Related Literature
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
-
Tanya Ostapenko,Peter J. Collings,Samuel N. Sprunt,J. T. Gleeson Soft Matter, 2013,9, 9487-9498
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Chandran Rajendran,Govindaswamy Satishkumar,Charlotte Lang,Eric M. Gaigneaux Catal. Sci. Technol., 2020,10, 2583-2592
102877-55-4 (2-(4-pyridinyl)-1,3-Propanediol) Related Products
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- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
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